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Methyl 9-decenoate lipid number C10:1 ME

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S1897233

CAS No.: 25601-41-6

Compound Focus: Methyl 9-decenoate

Get Quote

Chemical Identification and Properties

The table below summarizes the core identifier and property data for Methyl 9-decenoate from the supplier

documentation and the NIST Chemistry WebBook [1] [2].

Property Type Details
CAS Number 25601-41-6 [1]
Synonyms Methyl 9-decenoate; 9-Decenoic acid, methyl ester [1]

Molecular Formula

Molecular Weight

Lipid Number

Purity

Physical State

C11H2002 [1] [2]

184.28 g/mol [1] (184.2753 g/mol [2])

C10:1 ME [1]

>98% [1]

Liquid [1]
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This information is sourced from a commercial supplier's website [1].

Item Catalog Number Price
Methyl 9-Decenoate 20-1009-9 138.00 €
Package Size 100 mg

Storage Freezer

Documentation Certificate of Analysis is available [1]

Experimental Data from Scientific Literature

A compiled data point from a scientific study is available through NIST on gas chromatography retention

indices [2].

. Column Active Retention Index
Experiment Reference
Type Phase 0]
Gas Capillary CP Sil8CB 1316 Elmore, J.S. et al., 2002
Chromatography [2]

Method Details: The analysis was performed using a 60 m column with a 0.25 mm internal diameter and a
0.25 pm film thickness. The carrier gas was Helium, with an initial temperature of 40°C held for 2 minutes,

followed by an increase of 4°C per minute to a final temperature of 280°C [2].

Experimental Workflow Diagram

Based on the available information, here is a flowchart that outlines a general characterization workflow for

this compound, which incorporates the specific gas chromatography data point from the search results.
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Start: Methyl 9-Decenoate
(C10:1 ME)

Supplier Analysis Data: Physical State
Purity >98% (Larodan) Liquid at room temperature

Structural Confirmation Data: Molecular Weight
Molecular Formula: C11H2002 184.28 g/mol

Chromatographic Analysis
Gas Chromatography (GC)

Data: Retention Index (RI)
RI=1316 on CP Sil 8 CB

End: Compound Identified

Click to download full resolution via product page

A general workflow for characterizing Methyl 9-decenoate, incorporating a specific data point from the

literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Methyl 9-decenoate lipid number C10:1 ME]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b1897233#methyl-9-decenoate-lipid-

number-c10-1-me]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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